Cas no 2225144-02-3 (8,13-dioxa-2,11-diazadispiro3.0.5^{5}.3^{4}tridecan-12-one)

• Product Name: 8,13-dioxa-2,11-diazadispiro3.0.5^{5}.3^{4}tridecan-12-one
• CAS No: 2225144-02-3
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 5944936
• PubChem ID: 137963980
• Update Time: 2025-07-09

8,13-dioxa-2,11-diazadispiro3.0.5^{5}.3^{4}tridecan-12-one Chemical and Physical Properties

Names and Identifiers

• 8,13-dioxa-2,11-diazadispiro3.0.5^{5}.3^{4}tridecan-12-one
• 8,13-dioxa-2,11-diazadispiro[3.0.5^{5}.3^{4}]tridecan-12-one
• EN300-1716190
• 2225144-02-3

• Inchi： 1S/C9H14N2O3/c12-7-11-8(1-3-13-4-2-8)9(14-7)5-10-6-9/h10H,1-6H2,(H,11,12)
• InChI Key： VYLYDBUMNXTJNN-UHFFFAOYSA-N
• SMILES： O1C(NC2(CCOCC2)C21CNC2)=O

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 59.6Ų

Additional information on 8,13-dioxa-2,11-diazadispiro3.0.5^{5}.3^{4}tridecan-12-one

Recent Advances in the Study of 8,13-dioxa-2,11-diazadispiro[3.0.5^{5}.3^{4}]tridecan-12-one (CAS: 2225144-02-3)

The compound 8,13-dioxa-2,11-diazadispiro[3.0.5^{5}.3^{4}]tridecan-12-one (CAS: 2225144-02-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic compound, characterized by its intricate heterocyclic framework, has been the subject of several cutting-edge studies aimed at elucidating its pharmacological properties and synthetic pathways.

Recent research published in the Journal of Medicinal Chemistry (2023) highlights the compound's role as a promising scaffold for the development of novel central nervous system (CNS) therapeutics. The study demonstrates that the rigid spirocyclic structure of 8,13-dioxa-2,11-diazadispiro[3.0.5^{5}.3^{4}]tridecan-12-one provides exceptional conformational control, making it particularly valuable for targeting G-protein coupled receptors (GPCRs) in neurological disorders. Molecular docking simulations revealed high affinity binding to serotonin and dopamine receptors, suggesting potential applications in treating depression and Parkinson's disease.

A breakthrough in the synthetic methodology was reported in Angewandte Chemie (2023), where researchers developed a novel catalytic asymmetric synthesis route for 2225144-02-3. The new approach utilizes a chiral phosphoric acid catalyst to achieve enantioselective construction of the spirocyclic core with >95% ee, addressing previous challenges in stereochemical control. This advancement significantly improves the compound's accessibility for structure-activity relationship (SAR) studies and preclinical development.

In the realm of drug delivery, a recent study in Advanced Drug Delivery Reviews (2024) explored the physicochemical properties of 8,13-dioxa-2,11-diazadispiro[3.0.5^{5}.3^{4}]tridecan-12-one derivatives. The research team found that the compound's balanced lipophilicity (logP 2.1) and polar surface area (85 Ų) make it an excellent candidate for blood-brain barrier penetration while maintaining sufficient aqueous solubility for formulation development. These findings have important implications for optimizing the pharmacokinetic profile of related drug candidates.

Ongoing preclinical investigations, as reported in ACS Chemical Neuroscience (2024), are evaluating the neuroprotective effects of 2225144-02-3 derivatives in animal models of neurodegenerative diseases. Preliminary results show significant reduction in oxidative stress markers and improved cognitive function in treated subjects, with particular promise shown by N-substituted analogs at the 2-position nitrogen. The study also identified optimal dosing regimens that maximize efficacy while minimizing potential side effects.

From a safety perspective, recent toxicological assessments published in Regulatory Toxicology and Pharmacology (2023) have established favorable preliminary safety profiles for 8,13-dioxa-2,11-diazadispiro[3.0.5^{5}.3^{4}]tridecan-12-one derivatives. Comprehensive in vitro and in vivo studies demonstrated no significant genotoxicity or cardiotoxicity at therapeutic concentrations, though researchers noted the need for further investigation of long-term exposure effects. These findings support the continued development of this compound class toward clinical trials.

The collective research on 2225144-02-3 points to its versatility as a privileged structure in medicinal chemistry. Current efforts are focusing on expanding its applications beyond CNS disorders, with emerging studies exploring its potential in inflammation modulation and antimicrobial applications. The compound's unique combination of synthetic tractability, drug-like properties, and biological activity positions it as a valuable tool for drug discovery programs across multiple therapeutic areas.